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Compound of Interest

Compound Name: Methyl 1h-indazole-6-carboxylate

Cat. No.: B061901 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Methyl 1H-indazole-6-carboxylate, based on available safety data for structurally

similar compounds.

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for Methyl 1H-indazole-6-carboxylate was not

identified, the hazard profile can be inferred from related indazole derivatives. This information

is critical for implementing appropriate safety measures during handling and disposal.
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1][2]

Do not eat, drink or smoke

when using this product. Rinse

mouth. If swallowed, call a

poison center or doctor.[3]

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[2]

Wear protective gloves. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.[3][4]

Serious Eye Damage/Eye

Irritation (Category 2A)

Causes serious eye irritation.

[2]

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[2]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation) (Category 3)

May cause respiratory

irritation.[2]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area. If inhaled, remove

person to fresh air and keep

comfortable for breathing.[2][3]

Experimental Protocol: Disposal Procedure
The recommended disposal of Methyl 1H-indazole-6-carboxylate should be treated as

hazardous chemical waste. Adherence to institutional, local, state, and federal regulations is

mandatory.

1. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect them before use.[5]

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[5]

Body Protection: A lab coat is required to prevent skin contact.[5]
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[5]

2. Waste Collection and Containerization:

Collect waste Methyl 1H-indazole-6-carboxylate and any contaminated materials (e.g.,

weighing paper, gloves, wipes) in a designated, compatible, and leak-proof container.[5]

The container must be kept securely closed except when adding waste.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the full

chemical name: "Methyl 1H-indazole-6-carboxylate". Note the date of accumulation.[5]

3. Storage:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure area. This area should be away from incompatible materials and general

laboratory traffic.[5]

It is best practice to use secondary containment to prevent the spread of material in case of

a spill.[5]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed professional waste disposal service.[2]

Do not dispose of Methyl 1H-indazole-6-carboxylate down the drain or in regular trash.[6]

5. Spill Response:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, sweep up the solid material. Avoid generating dust.[3]

Place the spilled material and any cleanup debris into a labeled hazardous waste container

for disposal.[3]
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Clean the spill area thoroughly.

If the spill is large or enters a drain, notify your EHS office and local emergency services

immediately.[3]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Methyl 1H-
indazole-6-carboxylate.

Step 1: Preparation
- Wear appropriate PPE

(Gloves, Goggles, Lab Coat)

Step 2: Waste Collection
- Use a designated, sealed container

Collect Waste

Step 3: Labeling
- 'Hazardous Waste'

- Chemical Name
- Date

Seal &

Step 4: Temporary Storage
- Designated, secure area
- Secondary containment

Store Securely

Step 5: Final Disposal
- Contact EHS or licensed contractor

- Follow all regulations

Arrange Pickup
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Caption: Workflow for the proper disposal of Methyl 1H-indazole-6-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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